Cas no 172898-76-9 (Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI))

• Product Name: Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI)
• CAS No: 172898-76-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 905739
• PubChem ID: 19977712
• Update Time: 2025-04-19

Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dimethoxy-2-(phenylmethoxy)- (9CI)
• 2-(Benzyloxy)-4,6-dimethoxypyrimidine
• 172898-76-9
• NPVXJBKJPAEDDT-UHFFFAOYSA-N
• 4,6-dimethoxy-2-phenylmethoxypyrimidine
• SCHEMBL8871300
• 4,6-dimethoxy-2-(phenylmethoxy)pyrimidine

• Inchi： 1S/C13H14N2O3/c1-16-11-8-12(17-2)15-13(14-11)18-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： NPVXJBKJPAEDDT-UHFFFAOYSA-N
• SMILES： O(C1N=C(C=C(N=1)OC)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers